5-(3-Iodo-4-methoxybenzylidene)-3-(2-methoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C20H19IN2O3S
• Molecular Weight: 494.3 g/mol
• IUPAC Name: (5Z)-5-[(3-iodo-4-methoxyphenyl)methylidene]-3-(2-methoxyethyl)-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19IN2O3S/c1-25-11-10-23-19(24)18(13-14-8-9-17(26-2)16(21)12-14)27-20(23)22-15-6-4-3-5-7-15/h3-9,12-13H,10-11H2,1-2H3/b18-13-,22-20?
• InChI Key: VSMFVEOAKLQBDC-FNUYTPMSSA-N
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)I)/SC1=NC3=CC=CC=C3
• SMILES: COCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)I)SC1=NC3=CC=CC=C3

Description

5-(3-Iodo-4-methoxybenzylidene)-3-(2-methoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one, also known as IMB-1, is a synthetic compound that has been extensively studied for its potential applications in various fields of scientific research. This molecule belongs to the class of thiazolidinone derivatives and has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.

Mechanism of Action

The mechanism of action of 5-(3-Iodo-4-methoxybenzylidene)-3-(2-methoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it has been suggested that it may exert its biological effects by modulating various signaling pathways involved in cell growth, differentiation, and apoptosis. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis by activating the p53 pathway and inhibiting the Akt/mTOR pathway. Furthermore, this compound has been shown to inhibit the NF-κB pathway, which plays a critical role in regulating inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-microbial effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation by modulating various signaling pathways. In addition, this compound has been found to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, this compound has been shown to possess anti-microbial effects by inhibiting the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

5-(3-Iodo-4-methoxybenzylidene)-3-(2-methoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high purity and stability, as well as its well-established synthesis method. However, one limitation of this compound is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments. Furthermore, the biological effects of this compound may vary depending on the cell type and experimental conditions, which may require further optimization and validation.

Future Directions

There are several future directions for the research on 5-(3-Iodo-4-methoxybenzylidene)-3-(2-methoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one. One potential direction is to investigate the potential of this compound as a therapeutic agent for various inflammatory and infectious diseases. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other signaling pathways. Furthermore, the development of novel derivatives of this compound with improved solubility and bioavailability may enhance its potential as a therapeutic agent in various fields of scientific research.

Synthesis Methods

The synthesis of 5-(3-Iodo-4-methoxybenzylidene)-3-(2-methoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 3-iodo-4-methoxybenzaldehyde with 2-methoxyethylamine and phenyl isothiocyanate in the presence of a catalyst such as triethylamine. The resulting product is then treated with thiosemicarbazide and acetic anhydride to yield the final compound. The synthesis of this compound has been optimized to achieve high yields and purity, making it a viable candidate for further research.

Scientific Research Applications

5-(3-Iodo-4-methoxybenzylidene)-3-(2-methoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of scientific research. In cancer research, this compound has been found to exhibit anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. In addition, this compound has been shown to possess anti-inflammatory and anti-microbial effects, making it a potential candidate for the treatment of various inflammatory and infectious diseases.